Cas no 844854-61-1 (6-oxo-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 6-oxo-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide
• CAS No: 844854-61-1
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 5475926
• Update Time: 2025-05-26

6-oxo-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-oxo-N-(4-propan-2-ylphenyl)-1H-pyridazine-3-carboxamide
• 6-oxo-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C14H15N3O2/c1-9(2)10-3-5-11(6-4-10)15-14(19)12-7-8-13(18)17-16-12/h3-9H,1-2H3,(H,15,19)(H,17,18)
• InChI Key： PLPWTHVPPFVPME-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C(C)C)C=C2)=O)=NNC(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-oxo-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of 6-oxo-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 844854-61-1)

The compound 6-oxo-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 844854-61-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a dihydropyridazine core and a propan-2-ylphenyl substituent, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 6-oxo-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide aligns with this trend, as its carboxamide moiety and heterocyclic framework offer versatility in molecular design. Scientists are exploring its role in addressing conditions such as inflammatory diseases and metabolic disorders, topics frequently searched in academic and medical databases.

The synthesis of CAS No. 844854-61-1 involves multi-step organic reactions, often starting with the condensation of hydrazine derivatives and carbonyl compounds. Its purity and stability are critical for reproducible results, making analytical techniques like HPLC and NMR spectroscopy indispensable. This compound’s logP and solubility profiles are also key parameters for formulation scientists, as they influence bioavailability and delivery mechanisms.

Beyond pharmaceuticals, 6-oxo-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide has potential applications in agrochemicals and material science. Its aromatic and hydrogen-bonding capabilities make it a candidate for designing functional materials, such as organic semiconductors or catalysts. These interdisciplinary applications resonate with trending searches on sustainable chemistry and green synthesis, reflecting broader societal interest in eco-friendly innovations.

For researchers sourcing CAS No. 844854-61-1, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) and MSDS documentation to ensure compliance with safety and regulatory standards. The compound’s storage conditions (typically under inert atmosphere or refrigeration) and handling precautions are frequently queried topics, underscoring the importance of proper laboratory practices.

In summary, 6-oxo-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide represents a versatile scaffold with broad scientific appeal. Its integration into drug discovery pipelines and material engineering highlights its relevance in contemporary research. As interest grows in targeted therapies and smart materials, this compound is poised to play a pivotal role in shaping future innovations.